Cas no 2098003-82-6 (3-Cyclopropyl-4-(fluoromethyl)pyrrolidine)

• Product Name: 3-Cyclopropyl-4-(fluoromethyl)pyrrolidine
• CAS No: 2098003-82-6
• MF: C₈H₁₄FN
• MW: 143.201865673065
• CID: 5725263
• PubChem ID: 121199386
• Update Time: 2025-06-07

3-Cyclopropyl-4-(fluoromethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• F1907-1100
• 3-cyclopropyl-4-(fluoromethyl)pyrrolidine
• 2098003-82-6
• AKOS026706704
• Pyrrolidine, 3-cyclopropyl-4-(fluoromethyl)-
• 3-Cyclopropyl-4-(fluoromethyl)pyrrolidine

• Inchi： 1S/C8H14FN/c9-3-7-4-10-5-8(7)6-1-2-6/h6-8,10H,1-5H2
• InChI Key： UORDDBKHCLEEFX-UHFFFAOYSA-N
• SMILES： FCC1CNCC1C1CC1

Computed Properties

• Exact Mass: 143.111027613g/mol
• Monoisotopic Mass: 143.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 191.8±5.0 °C(Predicted)
• pka: 9.84±0.10(Predicted)

Additional information on 3-Cyclopropyl-4-(fluoromethyl)pyrrolidine

Introduction to 3-Cyclopropyl-4-(fluoromethyl)pyrrolidine (CAS No. 2098003-82-6)

3-Cyclopropyl-4-(fluoromethyl)pyrrolidine, with the CAS number 2098003-82-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are cyclic amines with a five-membered ring structure. The unique combination of a cyclopropyl group and a fluoromethyl substituent imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The structural characteristics of 3-Cyclopropyl-4-(fluoromethyl)pyrrolidine are particularly noteworthy. The cyclopropyl group, known for its strain and reactivity, can influence the conformational flexibility and metabolic stability of the molecule. Meanwhile, the fluoromethyl substituent, which is a common functional group in medicinal chemistry, can enhance lipophilicity and alter the binding affinity of the compound to its target proteins. These features collectively contribute to the compound's potential as a lead molecule in the design of novel therapeutic agents.

Recent studies have explored the pharmacological properties of 3-Cyclopropyl-4-(fluoromethyl)pyrrolidine. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs. GPCRs play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. By modulating these receptors, 3-Cyclopropyl-4-(fluoromethyl)pyrrolidine could potentially be used to treat conditions such as anxiety, depression, and pain.

In addition to its potential as a GPCR modulator, 3-Cyclopropyl-4-(fluoromethyl)pyrrolidine has also been investigated for its effects on ion channels. Ion channels are integral membrane proteins that regulate the flow of ions across cell membranes, influencing cellular excitability and signal transduction. Research has shown that this compound can interact with specific ion channels, suggesting its utility in treating neurological disorders such as epilepsy and neuropathic pain.

The synthesis of 3-Cyclopropyl-4-(fluoromethyl)pyrrolidine involves several steps that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the use of organometallic reagents and catalytic methods to introduce the cyclopropyl and fluoromethyl groups onto the pyrrolidine scaffold. Advances in synthetic chemistry have enabled more efficient and scalable production processes, facilitating further preclinical and clinical evaluations.

Clinical trials involving compounds derived from or related to 3-Cyclopropyl-4-(fluoromethyl)pyrrolidine are ongoing. These trials aim to assess the safety, efficacy, and pharmacokinetic profiles of these compounds in human subjects. Preliminary results have shown promising outcomes, with some candidates demonstrating favorable therapeutic indices and minimal side effects. However, further research is needed to fully understand the long-term effects and potential interactions with other medications.

In conclusion, 3-Cyclopropyl-4-(fluoromethyl)pyrrolidine (CAS No. 2098003-82-6) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for developing new treatments for various diseases. As research continues to evolve, this compound is likely to play an increasingly important role in drug discovery and development efforts.